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Compound of Interest

Compound Name: Urea perchlorate

Cat. No.: B1149769

An In-depth Technical Guide to the Physical Properties of Urea Perchlorate

Introduction

Urea perchlorate (CO(NHz)2-HCIOa4) is an inorganic compound that exists as sheet-shaped or
colorless crystals.[1][2] It is recognized for its good chemical stability and strong hygroscopic
nature.[1][2] This compound serves as an oxidizer, notably in the formulation of liquid
explosives for applications such as underwater blasting.[1] This guide provides a detailed
overview of the core physical properties of urea perchlorate, synthesis protocols, and a logical
representation of its composition.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of urea perchlorate are summarized
below. These properties are crucial for its handling, storage, and application in various research
and development contexts.
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Property Value Source(s)

Chemical Formula CO(NH2)2-HCIOa4 [1]

Molar Mass 159.51 g/mol [1]

160.51 g/mol [31[4]

Appearance Crystal's, Sheet-shaped 1]
crystallite

Colorless crystals [2]

Melting Point 83 °C (181 °F; 356 K) [1]

76-78 °C [2]

Decomposition Temp. 76-78 °C [2]

Solubility in Water Large solubility [1]

958 g / 100 g of water (at

20°C) 2l

Hygroscopicity Strong / Very hygroscopic [11[2]

Experimental Protocols: Synthesis of Urea
Perchlorate

Two primary methods for the synthesis of urea perchlorate have been documented.

Method 1: Direct Reaction with Perchloric Acid

This is a straightforward synthesis achieved by the gradual addition of urea to a perchloric acid
solution.[1] The reaction proceeds as follows:

CO(NH2z)2 + HCIO4 — CO(NH2)2-HCIOa4

Workflow for Direct Synthesis
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Caption: Workflow for the direct synthesis of urea perchlorate.

Method 2: Alternative Route via Salt Metathesis

This alternative method involves the reaction of urea with hydrochloric acid, followed by the
addition of sodium perchlorate.[4][5]

Detailed Protocol:

Dissolution: 606 grams of urea are added to 1040 grams of 35% hydrochloric acid and
dissolved under agitation.[4][5]

e Addition: 1405 grams of sodium perchlorate are then added to the solution.[4][5]
e Reaction: The mixture is stirred vigorously for 10 minutes at 40°C.[4][5]

e Cooling & Filtration: The solution is cooled to 20°C, causing sodium chloride to precipitate,
which is then removed by filtration.[4][5] The filtrate contains approximately 65% urea
perchlorate.[4][5]

 Purification: To remove the remaining dissolved sodium chloride, the filtrate is concentrated
under reduced pressure at a temperature below 80°C and filtered while hot.[4][5]

» Crystallization: By repeating the concentration and cooling procedure, high-yield crystals of
urea perchlorate are obtained.[4][5]

Workflow for Alternative Synthesis
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Caption: Step-by-step workflow for the alternative synthesis route.
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Composition and Structure

Urea perchlorate is a salt formed from the protonation of the carbonyl oxygen of urea by
perchloric acid.

Logical Composition Diagram
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Caption: Constituent components of urea perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149769#what-are-the-physical-properties-of-urea-
perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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